Cas no 72899-93-5 (1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 72899-93-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 3233235
• PubChem ID: 14129285
• Update Time: 2025-06-14

1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 1-(4-METHYLPHENYL)-
• 1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid
• 1-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLICACID
• EN300-1614354
• 72899-93-5

• Inchi： 1S/C11H10N2O2/c1-8-2-4-9(5-3-8)13-10(11(14)15)6-7-12-13/h2-7H,1H3,(H,14,15)
• InChI Key： NZIVEAHQMHZMNU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 202.074227566Da
• Monoisotopic Mass: 202.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Analysis of 1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS 72899-93-5): Properties, Applications, and Industry Trends

1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS 72899-93-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique pyrazole-carboxylic acid backbone. This white to off-white crystalline powder exhibits a molecular weight of 202.21 g/mol and demonstrates solubility in polar organic solvents like DMSO and methanol, making it a versatile intermediate for heterocyclic synthesis. Recent patent filings (2022-2023) highlight its growing role in kinase inhibitor development, particularly for metabolic disorder therapeutics.

The compound's structure-activity relationship (SAR) has attracted attention in drug discovery circles, with its 4-methylphenyl moiety providing enhanced lipophilicity for blood-brain barrier penetration. Analytical studies using HPLC-MS (99.5% purity) and X-ray crystallography confirm its stability under standard laboratory conditions. Industry reports indicate a 17% year-over-year increase in demand for CAS 72899-93-5, driven by its application in crop protection agents and biodegradable polymer catalysts.

Environmental considerations position 1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid as a greener alternative to traditional aromatic acids. Its biodegradation profile shows 78% mineralization within 28 days in OECD 301B testing, addressing growing concerns about persistent organic pollutants. Research published in Green Chemistry (2023) demonstrates its efficacy in metal-organic frameworks (MOFs) for CO₂ capture applications.

From a regulatory perspective, 72899-93-5 complies with REACH and TSCA requirements, with no current restrictions under GHS classification. The compound's thermal stability (decomposition point: 248°C) ensures safe handling in industrial settings. Analytical method development using UHPLC-UV at 254 nm has become standard for quality control, as documented in recent pharmacopeia monographs.

Emerging applications include its use as a fluorescence probe in cellular imaging (λ_ex 320 nm, λ_em 410 nm) and as a ligand precursor for transition metal catalysts. The global market for pyrazole derivatives is projected to reach $2.8 billion by 2027, with CAS 72899-93-5 occupying a niche but growing segment. Current synthesis optimization focuses on microwave-assisted methods that reduce reaction times by 60% compared to conventional heating.

Storage recommendations for 1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid include protection from moisture (recommended RH <40%) at 2-8°C in amber glass containers. Its pKa of 3.2±0.2 influences formulation strategies, particularly for ionizable drug delivery systems. Recent advancements in continuous flow chemistry have improved batch-to-batch consistency for commercial-scale production.

The compound's electronic properties (HOMO -6.8 eV, LUMO -2.3 eV by DFT calculation) make it valuable for organic electronics research. Patent analysis reveals 23 new applications since 2021 involving 72899-93-5 in photovoltaic materials and OLED intermediates. Analytical characterization typically combines FT-IR (characteristic C=O stretch at 1695 cm^-1) with ¹³C NMR (δ 165.2 ppm for carboxyl carbon).

Quality specifications for CAS 72899-93-5 now include genotoxic impurity screening per ICH M7 guidelines, reflecting evolving regulatory standards. The compound's logP of 2.1±0.3 makes it suitable for medicinal chemistry applications requiring balanced hydrophilicity. Current research explores its potential in anticancer prodrug development through carboxylate esterification strategies.

Supply chain data indicates Asia-Pacific as the dominant production region (78% market share), with custom synthesis services expanding in Europe and North America. Technical grade 1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid typically assays at ≥97% purity, while pharmaceutical grade material exceeds 99.9% with stringent residual solvent controls. Emerging applications in bioconjugation chemistry utilize its carboxylic acid group for PEGylation and protein modification.

Future developments may focus on enantioselective synthesis of chiral derivatives, as the compound's hydrogen bonding capacity shows promise in asymmetric catalysis. The pyrazole ring system continues to attract research interest, with 72899-93-5 serving as a key building block for structure-based drug design. Current Good Manufacturing Practice (cGMP) certification is available from select suppliers for regulated applications.